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Compound of Interest

Compound Name: O-Demethylpaulomycin A

Cat. No.: B15565483 Get Quote

O-Demethylpaulomycin A: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of O-Demethylpaulomycin A, a complex antibiotic produced by

Streptomyces paulus. This guide details its chemical identity, biological activity, and the genetic

basis for its production.

Chemical Identity
O-Demethylpaulomycin A is a sulfur-containing glycosidic antibiotic. Its fundamental chemical

and physical properties are summarized below.

Identifier Value Source

CAS Number 113603-74-0 [1]

Molecular Formula C₃₃H₄₄N₂O₁₇S [1]

Molecular Weight 776.77 g/mol [1]

IUPAC Name Not available N/A

SMILES Not available N/A

InChI Key Not available N/A
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Biological Activity
O-Demethylpaulomycin A is primarily active against Gram-positive bacteria. While specific

minimum inhibitory concentration (MIC) values for O-Demethylpaulomycin A are not readily

available in the public domain, the broader class of paulomycins, including paulomycin A and B,

have demonstrated significant activity against this class of microorganisms. The antibacterial

properties of these related compounds are briefly discussed in the initial discovery literature.[1]

Experimental Protocols
Isolation of O-Demethylpaulomycin A
The following protocol is based on the methods described by Argoudelis et al. for the isolation

of new metabolites from Streptomyces paulus strain 273.[1]

Fermentation:

A culture of Streptomyces paulus strain 273 is grown in a suitable fermentation medium. The

specific composition of the medium and fermentation parameters (temperature, pH, aeration)

are critical for optimal production and should be based on established protocols for

Streptomyces cultivation.

The fermentation is carried out for a sufficient duration to allow for the production of

secondary metabolites, including O-Demethylpaulomycin A.

Extraction and Purification:

The whole fermentation broth is harvested and filtered to separate the mycelium from the

culture filtrate.

The filtrate is extracted with a water-immiscible organic solvent, such as ethyl acetate, to

partition the antibiotic compounds into the organic phase.

The organic extract is concentrated under reduced pressure to yield a crude extract.

The crude extract is subjected to a series of chromatographic separations to purify O-
Demethylpaulomycin A. This may include:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15565483?utm_src=pdf-body
https://www.benchchem.com/product/b15565483?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/3192491/
https://www.benchchem.com/product/b15565483?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/3192491/
https://www.benchchem.com/product/b15565483?utm_src=pdf-body
https://www.benchchem.com/product/b15565483?utm_src=pdf-body
https://www.benchchem.com/product/b15565483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Silica gel chromatography.

High-Performance Liquid Chromatography (HPLC), likely using a reverse-phase column.

Fractions are collected and analyzed (e.g., by thin-layer chromatography or analytical HPLC)

to identify those containing O-Demethylpaulomycin A.

Pure fractions are pooled and the solvent is evaporated to yield the isolated compound.

Structure Determination:

The structure of O-Demethylpaulomycin A was originally determined using ¹H and ¹³C

Nuclear Magnetic Resonance (NMR) spectroscopy and Fast Atom Bombardment Mass

Spectrometry (FAB-MS).[1]

Biosynthesis and Signaling Pathways
The production of O-Demethylpaulomycin A is governed by a dedicated biosynthetic gene

cluster (BGC) within the genome of Streptomyces paulus.

Paulomycin Biosynthetic Gene Cluster
Research has successfully identified and analyzed the paulomycin biosynthetic gene cluster.[2]

This cluster contains all the necessary genes encoding the enzymes responsible for the

assembly of the complex paulomycin scaffold. A convergent biosynthetic model has been

proposed based on the deduced functions of these genes.[2] The identification of this gene

cluster is a critical step for future endeavors in metabolic engineering to enhance the

production of paulomycins or to generate novel derivatives through combinatorial biosynthesis.

The biosynthesis of paulomycins is a complex process that involves the coordinated action of

numerous enzymes. The pathway begins with primary metabolites and proceeds through a

series of modifications to construct the final antibiotic structure.

Simplified Overview of Paulomycin Biosynthesis
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Click to download full resolution via product page

Caption: Simplified workflow of O-Demethylpaulomycin A biosynthesis.

Regulatory Mechanisms
The expression of the paulomycin gene cluster is tightly regulated. Studies have identified an

activator-encoding gene within the cluster that, when overexpressed, can lead to a significant

increase in paulomycin production.[2] This suggests a positive regulatory mechanism

controlling the biosynthesis of these antibiotics. Further research into the signaling pathways

that modulate the expression of this activator could provide additional strategies for enhancing

yields.
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Caption: Regulatory cascade for paulomycin biosynthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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